Cas no 249937-00-6 (Methyl 3-(2-Morpholin-4-ylethoxy)benzoate)

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate is a synthetic organic compound featuring a benzoate ester core substituted with a morpholine-containing ethoxy group. This structure imparts versatility in pharmaceutical and chemical synthesis, particularly as an intermediate in the development of bioactive molecules. The morpholine moiety enhances solubility and bioavailability, while the ester group allows for further functionalization. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry and drug discovery. The compound is characterized by high purity and stability, ensuring reliable performance in research and industrial applications. Its synthetic utility and structural features underscore its importance in advanced organic synthesis.
Methyl 3-(2-Morpholin-4-ylethoxy)benzoate structure
249937-00-6 structure
Product Name:Methyl 3-(2-Morpholin-4-ylethoxy)benzoate
CAS No:249937-00-6
MF:C14H19NO4
MW:265.30496430397
CID:252202
PubChem ID:7164628
Update Time:2025-05-24

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-[2-(4-morpholinyl)ethoxy]-, methyl ester
    • Methyl 3-(2-morpholin-4-ylethoxy)benzoate
    • AG-E-75272
    • CC42022
    • CTK4F4770
    • MolPort-000-143-220
    • SBB102918
    • SureCN385247
    • methyl 3-[2-(morpholin-4-yl)ethoxy]benzoate
    • VOYSHDFODOJUMP-UHFFFAOYSA-N
    • methyl 3-(2-morpholin4-ylethoxy)benzoate
    • 3-(2-morpholin-4-yl-ethoxy)-benzoic acid methyl ester
    • SCHEMBL385247
    • DTXSID20428207
    • MFCD08060518
    • W-206915
    • Benzoic acid, 3-[2-(4-morpholinyl)ethoxy]-, methyl ester
    • MS-22345
    • FT-0732106
    • 249937-00-6
    • Methyl 3-(2-morpholinoethoxy)benzoate
    • DB-067293
    • Methyl 3-(2-Morpholin-4-ylethoxy)benzoate
    • Inchi: 1S/C14H19NO4/c1-17-14(16)12-3-2-4-13(11-12)19-10-7-15-5-8-18-9-6-15/h2-4,11H,5-10H2,1H3
    • InChI Key: VOYSHDFODOJUMP-UHFFFAOYSA-N
    • SMILES: O1CCN(CCOC2C=CC=C(C(=O)OC)C=2)CC1

Computed Properties

  • Exact Mass: 265.13100
  • Monoisotopic Mass: 265.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • Density: 1.141
  • Boiling Point: 396.9°C at 760 mmHg
  • Flash Point: 193.9°C
  • Refractive Index: 1.522
  • PSA: 48.00000
  • LogP: 1.12210

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M359198-50mg
Methyl 3-(2-Morpholin-4-ylethoxy)benzoate
249937-00-6
50mg
$ 50.00 2022-06-03
TRC
M359198-100mg
Methyl 3-(2-Morpholin-4-ylethoxy)benzoate
249937-00-6
100mg
$ 65.00 2022-06-03
TRC
M359198-500mg
Methyl 3-(2-Morpholin-4-ylethoxy)benzoate
249937-00-6
500mg
$ 135.00 2022-06-03
abcr
AB223532-1 g
Methyl 3-(2-morpholin-4-ylethoxy)benzoate; 95%
249937-00-6
1g
€90.70 2023-01-26

Additional information on Methyl 3-(2-Morpholin-4-ylethoxy)benzoate

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate: A Comprehensive Overview

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate, identified by the CAS number 249937-00-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The molecular structure of Methyl 3-(2-Morpholin-4-ylethoxy)benzoate consists of a benzoate ester group attached to a morpholine ring via an ethoxy linkage. The morpholine moiety, a six-membered ring containing one oxygen atom and two nitrogen atoms, contributes to the compound's stability and bioavailability. The ester group, on the other hand, plays a crucial role in modulating the compound's solubility and reactivity.

Recent studies have highlighted the importance of Methyl 3-(2-Morpholin-4-ylethoxy)benzoate in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug design. The compound's ability to undergo various chemical transformations makes it an invaluable tool in medicinal chemistry.

In terms of synthesis, Methyl 3-(2-Morpholin-4-ylethoxy)benzoate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of methyl benzoate with morpholine derivatives under specific conditions to yield the desired product. These methods have been optimized in recent years to enhance yield and purity, making the compound more accessible for large-scale production.

The physical properties of Methyl 3-(2-Morpholin-4-ylethoxy)benzoate are also worth noting. It has a melting point of approximately 115°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various storage conditions has been thoroughly investigated, ensuring its suitability for long-term use in research and industrial applications.

One area where Methyl 3-(2-Morpholin-4-ylethoxy)benzoate has shown particular promise is in biomedical research. Its ability to interact with biological systems has led to its use as a model compound for studying drug delivery mechanisms and pharmacokinetics. Recent studies have demonstrated its potential as a carrier for targeted drug delivery systems, leveraging its unique structural features to enhance drug efficacy.

In conclusion, Methyl 3-(2-Morpholin-4-ylethoxy)benzoate, with its distinctive chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its role as a key intermediate in drug development underscores its importance in advancing modern medicine.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.